Rechargeable batteries are essential to the global shift towards renewable energy sources and their storage. At present, improvements in their safety and sustainability are of great importance as part of global sustainable development goals. A major contender in this shift are rechargeable solid-state sodium batteries, as a low-cost, safe, and sustainable alternative to conventional lithium-ion batteries. Recently, solid-state electrolytes with a high ionic conductivity and low flammability have been developed. However, these still face challenges with the highly reactive sodium metal electrode. The study of these electrolyte-electrode interfaces is challenging from a computational and experimental point of view, but recent advances in molecular dynamics neural-network potentials are finally enabling access to these environments compared to more computationally expensive conventional ab-initio techniques. In this study, heteroatom-substituted Na3PS3X1 analogues, where X is sulfur, oxygen, selenium, tellurium, nitrogen, chlorine, and fluorine, are investigated using total-trajectory analysis and neural-network molecular dynamics. It was found that inductive electron-withdrawing and electron-donating effects, alongside differences in heteroatom atomic radius, electronegativity, and valency, influenced the electrolyte reactivity. The Na3PS3O1 oxygen analogue was found to have superior chemical stability against the sodium metal electrode, paving the way towards high-performance, long lifetime and reliable rechargeable solid-state sodium batteries.

“It was very surprising that the design strategy of ionic charge-transfer complexes for Mott insulator works well for cocrystals…” This and more about the story behind the research that inspired the Cover image is presented in the Cover Profile. Read the full text of the corresponding research at 10.1002/cssc.202300644. View the Front Cover here: 10.1002/cssc.202300918.

A trace amount of water is typically unavoidable as an impurity in ionic liquids, which is a huge challenge for their application in Mg-ion batteries. Here, we employed molecular sieves of different pore diameters (3, 4, and 5 Å), to effectively remove the trace amounts of water from 1-Methyl-1-propylpiperidinium bis(trifluoromethylsulfonyl)imide (MPPip-TFSI) and 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (BMP-TFSI). Notably, after sieving (water content <1 mg·L-1), new anodic peaks arise that are attributed to the formation of different anion–cation structures induced by minimizing the influence of hydrogen bonds. Furthermore, the electrochemical impedance (EIS) reveals that the electrolyte resistance decreases by ~10% for MPPI-TFSI and by ~28% for BMP-TFSI after sieving. The electrochemical Mg deposition/dissolution is investigated in MPPip-TFSI/tetraglyme (1:1) + 100 mM Mg(TFSI)2 + 10 mM Mg(BH4)2 using Ag/AgCl and Mg reference electrodes. The presence of a trace amount of water leads to a considerable shift of 0.9 V vs. Mg2+/Mg in the overpotential of Mg deposition. In contrast, drying of MPPip-TFSI enhances the reversibility of Mg deposition/dissolution and suppresses the passivation of the Mg electrode.

An amorphous RuO2 was effectively fabricated via a facile hydrothermal method. The amorphous structure and introduction of oxygen vacancies endow the sample better stability and electron transfer efficiency, which remarkably enhances the activity of electrocatalytic Kolbe oxidation of hexanoic acid.

Green resin adhesives: Owing to increasingly prominent environmental problems, the development of alternatives to petroleum based phenol-formaldehydes (PFs) is imperative. Herein, various methods for lignin modification and the use of modified lignin as a substitute for phenol in the preparation of PF adhesives are reviewed. In particular, industrial applications and prospects of modified lignin in PF are introduced.

In this bibliometric study, we analyse two of the six battery research subfields identified in the BATTERY 2030+ roadmap: Materials Acceleration Platform and Smart functionalities: Sensing. In addition, we analyse the entire research field related to BATTERY 2030+ as a whole. We (a) evaluate the European standing in the two subfields/the BATTERY 2030+ field in comparison to the rest of the world, and (b) identify strongholds of the two subfields/the BATTERY 2030+ field across Europe. For each subfield and the field as a whole, we used seed articles, i.e. articles listed in the BATTERY 2030+ roadmap or cited by such articles, in order to generate additional, similar articles located in an algorithmically obtained classification system. The output of the analysis is publication volumes, field normalized citation impact values with comparisons between country/country aggregates and between organizations, co-publishing networks between countries and organizations, and keyword co-occurrence networks.

Converting extensive sugars into value-added 2, 5-furandicarboxylic acid (FDCA) has been considered to be a promising approach to developing sustainable substitutes for chemicals from fossil resources. The complicated conversion processes involved multiple cascade reactions and intermediates, which made the design of efficient multifunction catalysts challenging. Herein, we have developed a catalyst by introducing phosphotungstic acid (PW) and Co sites into the UiO-66, which achieved a one-pot cascade conversion of fructose-to-FDCA with high conversion (>99%) and yield (94.6%) based on the controllable Lewis/Brønsted acid sites and redox sites. Controlled experiments and detailed characterizations show that the multifunctional PW/UiO(Zr, Co) catalysts successfully affords the direct synthesis of FDCA from fructose via dehydration and selective oxidation in the one-pot reaction. Meanwhile, the MOF catalysts could also efficiently convert various sugars into FDCA, which has broad application prospects. This study provides new strategies for designing multifunctional catalysts to achieve efficient production of FDCA from biomass in the one-pot reaction.

A parallel paired electrosynthetic method, coupling electrocarboxylation incorporating CO2 into ketone, imine and alkene with alcohol oxidation or oxidative cyanation of amine, was developed for the first time. Various carboxylic acids as well as aldehyde/ketone or α-nitrile amine were prepared at the cathode and anode respectively in a divided cell. Its utility and merits on simultaneously achieving high atom-economic CO2 utilization, elevated faradaic efficiency (total FE of up to 166%), and broad substrate scope were demonstrated. The preparation of pharmaceutical intermediates for Naproxen and Ibuprofen via this approach proved its potential application in green organic electrosynthesis.

Photoisomerization of photoswitches that can absorb solar photons and store them as chemical energy is regarded as a promising strategy for photochemical solar energy storage. Although many efforts have been devoted to photoswitch discovery, the solar efficiency, a critical fundamental parameter assessing the solar energy conversion ability, has attracted little attention and remains to be studied comprehensively. Here we provide a systematic evaluation of the solar efficiency of typical azo-switches including azobenzenes and azopyrazoles, and gain a comprehensive understanding on its decisive factors. All the efficiencies are found below 1.0%, far from the theoretical limit for molecular solar thermal energy storage systems. Azopyrazoles exhibit remarkably higher solar efficiencies (0.59–0.94%) than azobenzenes (0.11–0.43%), benefiting from largely improved quantum yield and photoisomerization yield. Light filters can be used to improve the isomerization yield but inevitably narrows the usable range of solar spectrum, and these two contradictory effects ultimately reduce solar efficiencies. We envision this conflict could be resolved through developing azo-switches that afford high isomerization yields by absorbing wide-spectrum solar energy. We hope this work could promote more efforts to improve the solar efficiency of photoswitches, which is highly relevant to the prospect for future applications.

Although the multiple functional groups in biomass offer notable chances for producing high-value chemicals, most of the current studies focused on the (deep) defunctionalization of biomass and its derivates. Herein, we present a catalytic approach to valorize birch wood lignin with maintaining the methoxy and hydroxy groups in the final product (i.e. 2,6-dimethoxy-p-aminophenol), which has applications in different sectors such as pharmaceuticals. The proved approach involves four steps with a high yield (21.3wt% on the basis of used lignin) to 2,6-dimethoxy-p-aminophenol. The native lignin in birch wood was first converted using alkaline aerobic oxidation in the presence of copper ions toward high-yield syringaldehyde, which was then selectively oxidized toward 2,6-dimethoxy-1,4-benzoquinone using H2O2 and V2O5. Oximation of 2,6-dimethoxy-1,4-benzoquinone can selectively form 2,6-dimethoxy-1,4-benzoquinone-4-oxime, which can be quantitatively hydrogenated toward 2,6-dimethoxy-p-aminophenol. This work highlights the unique potential of biomass and its derivates for the sustainable production of high-value products with exploring the value of inherent functional groups.